Cas no 1797142-46-1 (2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone)

• Product Name: 2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone
• CAS No: 1797142-46-1
• MF: C₁₄H₁₁N₅OS
• MW: 297.335040330887
• CID: 5370034
• Update Time: 2025-05-25

2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone Chemical and Physical Properties

Names and Identifiers

• 2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone

• Inchi： 1S/C14H11N5OS/c20-14(9-1-2-12-13(5-9)18-21-17-12)19-4-3-11-10(7-19)6-15-8-16-11/h1-2,5-6,8H,3-4,7H2
• InChI Key： OXBTYYIFRVKDNX-UHFFFAOYSA-N
• SMILES： C(C1C=CC2=NSN=C2C=1)(N1CC2C=NC=NC=2CC1)=O

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines Pyridopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridopyrimidines

Additional information on 2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone

Comprehensive Analysis of 2,1,3-Benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone (CAS No. 1797142-46-1)

The compound 2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone (CAS No. 1797142-46-1) has garnered significant attention in recent years due to its unique structural properties and potential applications in pharmaceutical and material sciences. This heterocyclic molecule combines a benzothiadiazole moiety with a dihydropyridopyrimidine scaffold, creating a versatile platform for drug discovery and organic electronics. Researchers are particularly interested in its electron-deficient characteristics, which make it a promising candidate for organic semiconductors and photovoltaic materials.

In the context of current scientific trends, the demand for high-performance organic electronic materials has surged, driven by advancements in flexible electronics and sustainable energy solutions. The 2,1,3-benzothiadiazole core is known for its strong electron-accepting properties, which are critical for designing n-type semiconductors. When fused with the 7,8-dihydro-5H-pyrido[4,3-d]pyrimidine system, the resulting compound exhibits enhanced charge transport capabilities, making it a subject of intense study in optoelectronic applications.

From a medicinal chemistry perspective, the pyrido[4,3-d]pyrimidine scaffold is a privileged structure in drug design, often associated with kinase inhibition and anticancer activity. The incorporation of the benzothiadiazole group could further modulate the compound's bioavailability and target selectivity. Recent studies have explored its potential as a small-molecule probe for studying cellular signaling pathways, aligning with the growing interest in precision medicine and targeted therapies.

Synthetic routes to CAS No. 1797142-46-1 typically involve Pd-catalyzed cross-coupling reactions or condensation strategies to link the two heterocyclic systems. The compound's solubility and stability under physiological conditions are key considerations for its practical applications. Computational modeling studies suggest that the planar conformation of the molecule facilitates π-π stacking interactions, which are crucial for its performance in thin-film devices.

Environmental and green chemistry aspects of this compound are also under investigation, particularly its potential as a non-toxic alternative to traditional materials in electronics. With the rise of biodegradable electronics, researchers are evaluating whether derivatives of 2,1,3-benzothiadiazol-5-yl(7,8-dihydro-5H-pyrido[4,3-d]pyrimidin-6-yl)methanone could meet the stringent requirements for eco-friendly manufacturing processes.

In summary, CAS No. 1797142-46-1 represents a fascinating intersection of materials science and medicinal chemistry. Its dual applicability in organic electronics and pharmaceutical research positions it as a compound of high contemporary relevance. Future research directions may focus on optimizing its synthetic scalability, exploring novel structure-activity relationships, and investigating its behavior in multicomponent systems for advanced technological applications.